N-butyl-4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-butyl-4-[1-(cyclopropanecarbonyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C20H28N2O3/c1-2-3-12-21-19(23)15-6-8-17(9-7-15)25-18-10-13-22(14-11-18)20(24)16-4-5-16/h6-9,16,18H,2-5,10-14H2,1H3,(H,21,23)
• InChI Key: YPAGCJSHPIOGRS-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=CC=C(C=C1)OC2CCN(CC2)C(=O)C3CC3
• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol

Description

The compound is a type of N-tert-butyl amide. The N-tert-butyl amide group is found in many drugs such as finasteride, nelfinavir, and CPI-1189. Finasteride is used to treat benign prostatic hyperplasia. As a protease inhibitor, nelfinavir has been developed as a component in the treatment of HIV.

Synthesis Analysis

N-tert-butyl amides are usually synthesized by the condensation of carboxylic acids with tert-butyl amines, the oxidative amidation of alcohols, the amidation of aryl halides, or via the Ritter reaction. A method has been reported for the synthesis of a series of N-tert-butyl amides in excellent isolated yields via the reaction of nitriles (alkyl, aryl, benzyl, and furyl nitriles) with di-tert-butyl dicarbonate, catalyzed by Cu(OTf)2.

Molecular Structure Analysis

The molecular structure of similar compounds, such as tert-Butyl 4-(cyclopropylcarbonyl)-1-piperazinecarboxylate, has been described with the empirical formula C13H22N2O3 and a molecular weight of 254.33.

Chemical Reactions Analysis

The synthesis of N-tert-butyl amides involves reactions such as the condensation of carboxylic acids with tert-butyl amines, the oxidative amidation of alcohols, the amidation of aryl halides, or the Ritter reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound would depend on its specific structure. For similar compounds like tert-Butyl 4-(cyclopropylcarbonyl)-1-piperazinecarboxylate, it has been described as a solid.

Mechanism of Action

The mechanism of action of N-tert-butyl amides would depend on the specific compound and its intended use. For example, finasteride, which contains an N-tert-butyl amide group, is used to treat benign prostatic hyperplasia.

Future Directions

The future directions for research and development would depend on the specific compound and its potential applications. For example, N-tert-butyl amides are found in many drugs, suggesting potential applications in pharmaceuticals.